Depletion of recoverable crude oil reserves in the world requires a qualified approach to the problem of processing oil residues, the share of which is increasing with the involvement of high-viscosity oils and natural bitumen having high density and viscosity and low yield of light fractions in the turnover. The Institute of Petrochemical Processing has traditionally been engaged from the beginning of its existence in developing technologies for noncatalytic processing of heavy crude oils. This article summarizes the developments of the Institute of Petrochemical Processing completed in this field within almost 20 years, a part of which has already been industrially implemented, and the rest is ready for implementation.

Industrial dynamic complex event recognition (CER) can provide decision makers with reference for fault diagnosis and process optimization. It is one of the key steps to ensure the successful completion of each step of industrial production. How to make interpretable reasoning and recognition under incomplete data is a very challenging problem. Our hypothesis is to use our FGR-CER framework to identify complex events in the case of data missing. To address the challenges, we propose a new interpretable fuzzy granular reasoning framework for industrial dynamic complex event recognition framework (FGR-CER). In this framework, event calculus and induction logic are introduced to retain the semantic information of the sensor and make the complex events recognition interpretable. FGR-CER uses the idea of fuzzy set to deal with incomplete data. At the same time, in order to reduce the time complexity of the framework, FGR-CER use the idea of granular computing to optimize the reasoning process, making the reasoning process from coarse-grained to fine-grained according to human thinking. Finally, the proposed FGR-CER is evaluated on the synthetic data set and the real data set, which proved that FGR-CER is better than other algorithms in precision, recall and NDCG for interpretable industrial dynamic event recognition with incomplete data.

Overflow accidents are frequent in deepwater managed-pressure drilling, and the monitoring basis and control methods of risks are vague, necessitating the establishment of a suitable risk matrix. Based on the traditional risk matrix analysis method, this paper establishes a overflow-backpressure risk matrix with overflow size and backpressure threshold as judgment criteria, and formulates 11-level backpressure application plans and backpressure application calculation models. The results show that the overflow-backpressure risk matrix with overflow size and backpressure threshold as judgment criteria meets the requirements of deepwater managed-pressure drilling design and can significantly determine the risk level of overflow occurrence. The formulated backpressure application calculation model refines the backpressure control situation of managed-pressure drilling and can apply different backpressure according to different risk levels. After applying risk control measures, the maximum allowable drilling speed and backpressure in different working conditions of the 3950-4130 m wellbore section were designed on-site at well A1, and the risk level was reduced to 0. This overflow-backpressure risk matrix can classify and control the risk of overflow in deepwater managed-pressure drilling.

The reserves of hydrocarbons trapped in gas hydrate deposits are estimated to be enormous, especially comparing with the proven geological resources of natural gas. At the same time the origin of gas hydrate deposits is still debatable. Comparison of the component composition of hydrocarbon mixtures obtained as a result of abiogenic synthesis in the laboratory under thermobaric parameters similar to the conditions of the Earth’s mantle with the composition of samples of natural gas hydrates shows their similarity. This confirms our suggestion about the possible contribution of deep hydrocarbons in gas hydrate formation. Gas hydrate deposits could be formed as a result of upward vertical migration of deep hydrocarbon fluids along faults and fractures.

The single cycle mixed-fluid LNG (PRICO) process is the most widely used for natural gas liquefaction. But the optimized energy consumption of single mixed refrigerant (SMR) liquefaction process was still high using the existing energy saving optimization method. The main purpose of this study was to propose an optimization method to combine with the combination optimization of important parameters to improve the system energy efficiency for the SMR structure. The liquefaction process with an initial investment increase of only 6% was designed, by adding initial investment including separator, valve, mixer, etc. The genetic algorithm and liquefaction simulation were used to analyxze the combination optimization of multiple parameters, such as the component ratio of the mixed refrigerant and the pressure of the liquefaction circulation node. Finally, by comparing the similar liquefaction process, it can be found that the optimized heat exchanger internal hot and cold complex curve was better matched, thus reducing the energy Irreversible loss. It indicated that operation energy consumption of the improved SMR process, of which the specific energy consumption could reach 0.247kW·h/kg, was 10.24% lower than PRICO, and the total energy consumption was decreased by 2%. It is thus clear that the optimization method of liquefaction process design and parameter combination has great energy saving efficiency.

In the microwave thermal recovery of unconventional oil and gas resources, the use of microwave absorbers can effectively improve the effect of microwave heating and is an auxiliary agent with wide application potential. In this paper, the mechanism of microwave absorbent is explored, and the role of microwave absorbent in viscosity reduction of heavy oil, in-situ exploitation of oil shale and pyrolysis of oily sludge is reviewed. The effect of the absorbent under different parameters was compared, and the mechanism of different parameters affecting the effect of the absorbent was analyzed.

In order to improve the fracturing reconstruction effect, it is necessary to carry out the research on the physical and mechanical characteristics of the target reservoir. The research on the microscopic characteristics of the reservoir is an important part of the reservoir evaluation, and also an important reference for the research on the rock mechanics properties of the reservoir. This article systematically studies the effects of different particle sizes, particle contents, gradation, and sample sizes on the mechanical failure characteristics and crack propagation morphology of sandy gravel based on numerical simulation methods. The results indicate that when the particle size is 1mm, the traces of damage are not obvious. Afterwards, as the particle size increases, the degree of damage gradually increases, and the complexity of cracks also increases; As the particle content increases, the degree of damage to the specimen gradually increases. The higher the content, the more severe the degree of fracture, and the complexity of crack formation increases; When matrix: fine: medium: coarse – 5:1:2:1, crack propagation is the most complex. Overall, the majority of cracks are "herringbone shaped"; As the width of the sample increases, the degree of damage on the upper part of the specimen gradually increases and gradually spreads downwards. The results will help clarify the law of crack propagation and provide theoretical support for optimizing fracturing construction parameters.

To address the challenge of stratigraphic correlation and division in exploration and development caused by the diverse sediment sources, complex internal structure, and rapid lateral changes of gravelly fan deposits in the Guojuzi depression steep slope, a comprehensive technique for sequence-based stratigraphic correlation and division of complex reservoirs has been proposed. This technique includes several aspects such as the methodological basis, correlation method, and modification method. The methodological basis involves multi-well precise calibration of target layers, determination of high-frequency sequence stratigraphy division scheme, and seismic constraints. The correlation method includes several techniques such as stratigraphic correlation under the control of stratigraphic unconformity structure, sedimentary pattern control, facies sequence comparison, marker bed method, and contour stratigraphy correlation. The modification method mainly includes stratigraphic thickness method, fluid property method, and structural method, which are used to correct the results of stratigraphic correlation. Based on this technique, a high-order sequence stratigraphic framework has been established, which involved the precise calibration of target layers using seismic, stratigraphic structure, sedimentary facies, facies sequence, marker beds, and contour constraints, followed by the application of correction methods such as stratigraphic thickness, fluid property, and structural analysis. A total of 26 five-level sequence stratigraphic frameworks have been established through high-frequency sequence correlation.

The evaluation of geochemical properties of source rocks can provide an important basis for the accurate evaluation of hydrocarbon resources. In this paper, taking the Tanhai area of the Damintun Sag of Liaohe Oilfield as an example, the chemical properties of source rocks of the Dongying and Shahejie Formations of Paleogene are compared using a large number of geochemical and hydrocarbon generation thermal simulation results. The results show that the organic carbon content of the Dongying and Shahejie Formations in the study area ranges from 0.4% to 3.2%. It is considered that the source rock of the She 3 Member in Paleogene is good source rock. The Dong 3 and Sha 1 Members are the relatively good source rocks. While the Dong 2 Member is a relatively poor source rock, and the Dong 1 Member is the non-source rock. The vitrinite reflectance of Paleogene mudstone in the study area ranges from 0.33 to 0.93%, with an average value of 0.57%, which belongs to the immature to mature stage. Considering that the organic matter types in this area are mainly type IIB–III, the oil generation threshold is set at 2850 m. It is particularly noteworthy that thick coal measure strata are developed in the lower part of the Dong 3 Member and the upper part of the Sha 3 Member, although they are of poor type as oil source rocks, however, they are of great potential value as gas source rocks. The Shahejie source rock has the closest affinity with crude oil. Natural gas in the study area is mainly wet gas and a small amount is dry gas. The ratio of isobutane to n-butane (iC4 /nC4 ) in natural gas increased with decreasing depth, showing a certain migration differentiation effect. It is speculated that the Shahejie Formation source rock is the main source of natural gas in the Taiyangdao – Kuihuadao Structure.

Wax deposition in oil wells has become an important issue, which affects the production of oil fields. According to the wax deposition in the wellbore of an oilfield in Northwest China, a dynamic prediction model of the wellbore wax deposition was established based on the molecular diffusion mechanism. The compiled software can predict the temperature and pressure of the fluid, wax deposition point, wax deposition weight, wax deposition volume, wax deposition speed, and wax removal cycle of self-blowing wells and pumping well bores and sucker rods at different well depths. The software is used to predict the influence of flow temperature and pressure, wax deposition point, wax deposition volume, wax deposition rate, wax removal cycle and water content, gas-liquid ratio and oil production on the wax deposition rate of the wellbore of M1 well in a certain northwest oilfield. The results show that the prediction results of the model are reliable. The prediction accuracy of the flow temperature and pressure of the M1 well is higher than 92%, and the prediction accuracy of the wax removal cycle is up to 89%. The law of influence is consistent with the literature results. Therefore, the research results of this article provide a quantitative basis for the formulation of wax removal cycle in an oilfield in Northwest China, and provide theoretical and technical support for optimizing wax removal and control technology.